(3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

• Molecular Formula: C13H16ClF2NO2
• Molecular Weight: 291.72 g/mol
• SMILES: C1C(C(CN1CC2=CC=CC=C2)C(=O)O)C(F)F.Cl
• InChI: InChI=1S/C13H15F2NO2.ClH/c14-12(15)10-7-16(8-11(10)13(17)18)6-9-4-2-1-3-5-9;/h1-5,10-12H,6-8H2,(H,17,18);1H/t10-,11-;/m1./s1
• InChIKey: NQIVOQXKYWVGOS-NDXYWBNTSA-N

(3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride – Overview

(3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS 1955473‑75‑2) is a chiral pyrrolidine derivative that integrates a (3S,4S)‑configured pyrrolidine core, a 4‑difluoromethyl (–CF₂H) substituent, an N‑benzyl protecting group, and a carboxylic acid moiety presented as the hydrochloride salt [1]. Its molecular formula is C₁₃H₁₆ClF₂NO₂ and its molecular weight is 291.72 g·mol⁻¹ [1]. The combination of the hydrogen‑bond‑donor‑capable difluoromethyl group and the readily deprotectable N‑benzyl unit differentiates it from monofluorinated, trifluoromethyl, and non‑fluorinated congeners frequently employed in medicinal‑chemistry synthesis [2][3].

Pre-defined (3S,4S) absolute configuration supports stereochemical control studies

CF₂H lipophilic hydrogen-bond donor motif for bioisostere research

N‑Benzyl group enables orthogonal deprotection workflows

• [1] PubChem. Compound Summary: (3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride. CID 122235890. https://pubchem.ncbi.nlm.nih.gov/compound/122235890 View Source
• [2] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem. 2017, 60, 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source
• [3] PubChem. Compound Summary: 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid. CID 19691386. https://pubchem.ncbi.nlm.nih.gov/compound/19691386 View Source

(3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride – Differentiation from Common Analogs

Superficially similar 4‑substituted pyrrolidine‑3‑carboxylic acids differ in the hydrogen‑bonding capacity, lipophilicity, and stereochemical definition of the 4‑position substituent. The –CF₂H moiety functions as a lipophilic hydrogen‑bond donor (Abraham H‑bond acidity parameter A = 0.085–0.126) [1], whereas the –CF₃ analog lacks H‑bond donor ability entirely, and the –CH₃ analog lacks both H‑bond donor capacity and sufficient lipophilicity [2][3]. Additionally, the N‑benzyl group serves a dual purpose—it protects the secondary amine during synthesis and can be removed by hydrogenolysis to liberate the free amine, a synthetic option unavailable with N‑H or N‑alkyl analogs . Because these differences alter pharmacokinetic profiles, binding interactions, and downstream derivatisation pathways, generic substitution of the target compound without direct comparative data risks irreproducible synthetic outcomes and erroneous structure‑activity conclusions.

CF₃ Analog

Lacks H‑bond donor capacity; may alter binding interactions compared with CF₂H.

4‑Methyl Analog

Substantially lower lipophilicity and no H‑bond donation; can shift membrane permeability profile.

Racemic / Opposite Enantiomer

Introduces confounding stereochemical variables; single (3S,4S) assignment may not be replicated.

• [1] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem. 2017, 60, 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source
• [2] PubChem. Compound Summary: 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid. CID 19691386. https://pubchem.ncbi.nlm.nih.gov/compound/19691386 View Source
• [3] PubChem. Compound Summary: (3S,4S)-1-Benzyl-4-methylpyrrolidine-3-carboxylic acid. CID 6558974. https://pubchem.ncbi.nlm.nih.gov/compound/6558974 View Source

(3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride – Comparative Evidence

Hydrogen-Bond Donor Capacity of Difluoromethyl Group

The –CF₂H substituent on the target compound acts as a lipophilic hydrogen‑bond donor, whereas the –CF₃ group of the commercially available 1‑benzyl‑4‑(trifluoromethyl)pyrrolidine‑3‑carboxylic acid (CAS 169750‑31‑6) does not [1]. In a dedicated medicinal‑chemistry study, the Abraham hydrogen‑bond acidity parameter (A) of the difluoromethyl group in a series of anisole and thioanisole derivatives was determined to be 0.085–0.126, comparable to aniline and thiophenol but weaker than hydroxyl [1]. The trifluoromethyl group has no measurable H‑bond donor acidity (A ≈ 0) [1]. This differential H‑bond capacity can modulate target‑protein interactions without the metabolic liability of a hydroxyl group.

H‑Bond Donor Capacity

Reported class-level

CF₂H: Abraham A = 0.085–0.126; CF₃: A ≈ 0

Supports H‑bond donor bioisostere design

Based on model compound ¹H NMR study (Zafrani 2017)

Evidence Dimension	Hydrogen‑bond acidity (Abraham parameter A)
Target Compound Data	A = 0.085–0.126 (CF₂H‑containing model compounds)
Comparator Or Baseline	A ≈ 0 (CF₃‑containing analogs); A ≈ 0 (CH₃‑containing analogs)
Quantified Difference	The CF₂H group provides H‑bond donor capacity equivalent to aniline/thiophenol, while CF₃ and CH₃ provide none.
Conditions	¹H‑NMR‑based determination of Abraham solute H‑bond acidity parameters in CCl₄ (Zafrani et al., J. Med. Chem. 2017)

Why This Matters

When a binding site requires a hydrogen‑bond donor, the target compound can engage that interaction without the oxidative or conjugative liabilities of OH or SH groups, whereas the –CF₃ analog would lose this interaction and potentially reduce potency.

• [1] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem. 2017, 60, 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source

Lipophilicity Advantage Over 4-Methyl Analog

The target compound exhibits substantially higher lipophilicity than its 4‑methyl congener (CAS 604798‑83‑6), which is relevant for CNS penetration and membrane permeability. The computed partition coefficient (LogP) of the target compound (free‑base form) is 2.51 , whereas the XLogP3‑AA of (3S,4S)‑1‑benzyl‑4‑methylpyrrolidine‑3‑carboxylic acid is –0.4 [1]. The experimentally determined range for Δlog P (XCF₂H minus XCH₃) across multiple structural contexts is –0.1 to +0.4 [2]; the larger difference observed here likely reflects additive contributions from the benzyl and pyrrolidine scaffolds.

Lipophilicity Context

Cross-study comparable

Computed logP 2.51 (target) vs −0.4 (4‑CH₃ analog); Δ≈2.9

May support CNS permeability research

Literature ΔlogP range −0.1 to +0.4 for CF₂H vs CH₃

Evidence Dimension	Lipophilicity (log P)
Target Compound Data	LogP = 2.51 (free base; leyan.com computed)
Comparator Or Baseline	XLogP3‑AA = –0.4 (PubChem CID 6558974, (3S,4S)-1‑benzyl‑4‑methylpyrrolidine‑3‑carboxylic acid)
Quantified Difference	Δlog P ≈ 2.9 log units higher for the target compound
Conditions	Computed log P values: Leyan.com (target) vs. PubChem XLogP3 (methyl analog). Experimental Δlog P (CF₂H – CH₃) literature range –0.1 to +0.4.

Why This Matters

A log P difference of ~3 units can translate into orders‑of‑magnitude differences in membrane permeability and CNS exposure; researchers targeting intracellular or CNS targets should prefer the difluoromethyl analog when higher lipophilicity is required.

• [1] PubChem. Compound Summary: (3S,4S)-1-Benzyl-4-methylpyrrolidine-3-carboxylic acid. CID 6558974. https://pubchem.ncbi.nlm.nih.gov/compound/6558974 View Source
• [2] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem. 2017, 60, 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source

Stereochemical Purity and Single Enantiomer Advantage

The target compound is supplied as the single (3S,4S) enantiomer with a purity specification of 95% . In contrast, close analogs such as 1‑benzyl‑4‑(trifluoromethyl)pyrrolidine‑3‑carboxylic acid are frequently listed as racemic or unresolved stereochemical mixtures unless explicitly purchased as a single enantiomer (e.g., (3R,4R)‑1‑benzyl‑4‑(trifluoromethyl)pyrrolidine‑3‑carboxylic acid, available through custom synthesis) [1]. For SAR studies where the absolute configuration is critical, using a racemate introduces up to 50% of the inactive or differently active enantiomer, confounding potency and selectivity measurements.

Enantiomeric Purity

Supplier specification

Single (3S,4S) enantiomer, ≥95% purity

Supports stereochemical attribution studies

Racemates contain ≤50% desired enantiomer

Evidence Dimension	Stereochemical purity and definition
Target Compound Data	Single (3S,4S) enantiomer, ≥95% purity
Comparator Or Baseline	Racemic or (3R,4R) forms of analogous 1‑benzyl‑4‑substituted pyrrolidine‑3‑carboxylic acids [1]
Quantified Difference	Target compound provides 100% enantiomeric form within the 95% chemical purity; racemates contain at most 50% of the desired enantiomer.
Conditions	Commercial specifications: Leyan.com (target) and PubChem/Chembase listings (trifluoromethyl analog)

Why This Matters

Using a defined single enantiomer eliminates the risk of off‑target activity from the opposite enantiomer and ensures that observed biological activity can be unambiguously assigned to the (3S,4S) configuration, which is essential for patent protection and reproducible lead optimization.

• [1] PubChem. Compound Summary: 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid. CID 19691386. https://pubchem.ncbi.nlm.nih.gov/compound/19691386 View Source

N-Benzyl Group Enables Orthogonal Deprotection

The N‑benzyl substituent of the target compound is a commonly used protecting group that can be removed by catalytic hydrogenolysis (H₂, Pd/C), liberating the free secondary amine for further functionalisation [1]. By contrast, the des‑benzyl analog (3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid (CAS 1486470‑42‑1) bears a free NH group that can undergo unwanted side reactions (e.g., oxidation, alkylation) during downstream transformations . The methylene spacer of the benzyl group also introduces a rotatable bond (4 vs. 3 in the des‑benzyl analog) and increases topological polar surface area (TPSA = 40.5 Ų vs. a predicted lower value for the des‑benzyl free base) [2], offering a handle for fine‑tuning physicochemical properties.

Orthogonal Deprotection

Class-level inference

N‑Benzyl cleavable by hydrogenolysis (H₂, Pd/C)

Enables late‑stage amine liberation

TPSA 40.5 Ų, 4 rotatable bonds (PubChem)

Evidence Dimension	Synthetic versatility via N‑protecting group strategy
Target Compound Data	N‑benzyl protected; TPSA = 40.5 Ų; rotatable bonds = 4 [2]
Comparator Or Baseline	Des‑benzyl analog (CAS 1486470‑42‑1): free NH; lower rotatable bond count (3) and predicted lower TPSA
Quantified Difference	The N‑benzyl group adds one rotatable bond and enables hydrogenolytic deprotection, a reactivity window not available with N‑H compounds.
Conditions	PubChem computed properties (CID 122235890); commercial availability of des‑benzyl analog (AChemBlock CAS 1486470‑42‑1)

Why This Matters

The orthogonal deprotection step allows chemists to introduce the pyrrolidine scaffold into complex molecules late in the synthesis without exposing the free amine to conditions that could degrade it, thereby improving overall yield and purity of the final compound.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007. (Chapter on amine protection). View Source
• [2] PubChem. Compound Summary: (3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride. CID 122235890. https://pubchem.ncbi.nlm.nih.gov/compound/122235890 View Source

(3S,4S)-1-Benzyl-4-(difluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride – Application Scenarios

Lipophilic Hydrogen-Bond Donor Bioisostere

When a lead series contains a hydroxyl, thiol, or amine group that contributes to target binding but introduces metabolic or toxicity liabilities, the –CF₂H group of the target compound can serve as a lipophilic hydrogen‑bond donor replacement [1]. The quantified H‑bond acidity (A = 0.085–0.126) matches the donor strength of aniline or thiophenol, providing a predictable interaction without the oxidative metabolism of phenols or the ionization liability of aliphatic amines. Procurement of the single (3S,4S) enantiomer ensures that observed SAR is not confounded by the opposite enantiomer .

Late-Stage Functionalization via N-Debenzylation

The N‑benzyl group of the target compound permits synthetic chemists to carry the protected pyrrolidine through multiple transformations and then release the free amine by hydrogenolysis [1]. This orthogonal deprotection strategy is particularly valuable in fragment‑based drug discovery or parallel library synthesis, where the free amine is used to cap a diverse set of carboxylic acid or sulfonyl chloride building blocks. The alternative des‑benzyl analog would require re‑protection before many reaction sequences, adding synthetic steps and reducing overall efficiency .

CNS Lead Optimization with Elevated Lipophilicity

With a computed log P of 2.51—approximately 2.9 log units higher than the 4‑methyl analog—the target compound is better suited for programs targeting CNS receptors or intracellular enzymes where passive membrane permeability is rate‑limiting [1]. The difluoromethyl group provides this lipophilicity gain while retaining hydrogen‑bond donor capacity, a combination that is difficult to achieve with –CF₃ (which increases lipophilicity further but sacrifices H‑bond donation) or –CH₃ (which diminishes both lipophilicity and H‑bond donor capability) .

Chiral Pool Synthesis for NK3 Antagonist Intermediates

Pyrrolidine‑3‑carboxylic acid scaffolds bearing a 4‑aryl or 4‑halogen substituent are core motifs of several patented NK3 receptor antagonists [1]. Although the target compound itself has not been disclosed as a final NK3 antagonist, its (3S,4S) configuration matches the stereochemical preference of the NK3 pharmacophore, and the –CF₂H group can be elaborated into 4‑aryl or 4‑heteroaryl groups via cross‑coupling or nucleophilic substitution chemistry after deprotection . Procuring the pre‑formed (3S,4S) scaffold reduces the number of asymmetric synthetic steps required to build the NK3‑active core.

Application

Selection Property

Validation Focus

H‑bond donor bioisostere design

CF₂H H‑bond acidity profile

Binding assay with H‑bond‑dependent target

Late‑stage diversification

N‑Benzyl orthogonality

Hydrogenolysis compatibility

CNS permeability research

Lipophilicity and H‑bond donor balance

LogP and membrane permeability assays

NK3 receptor ligand scaffold synthesis

(3S,4S) configuration

Stereochemical assignment and enantiopurity

• [1] Zafrani, Y.; Yeffet, D.; Sod-Moriah, G.; Berliner, A.; Amir, D.; Marciano, D.; Gershonov, E.; Saphier, S. Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem. 2017, 60, 797–804. https://doi.org/10.1021/acs.jmedchem.6b01691 View Source